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Compound of Interest

Compound Name: Strontium-82

Cat. No.: B1233234 Get Quote

For researchers, scientists, and drug development professionals involved in the production of

Strontium-82 (Sr-82) for medical applications, the selection of an optimal purification resin is a

critical step to ensure high purity and yield. This guide provides a comparative analysis of

various resins used for Sr-82 purification, supported by experimental data and detailed

protocols.

The production of Sr-82, the parent isotope of the cardiac PET imaging agent Rubidium-82

(Rb-82), typically involves the proton irradiation of a rubidium target.[1][2] The subsequent

purification process is crucial to remove the bulk rubidium target material and other metallic

impurities.[3][4] This guide benchmarks the performance of several commercially available and

novel inorganic resins.

Performance Comparison of Sr-82 Purification
Resins
The selection of a suitable resin depends on several key performance indicators, including

recovery yield, radiopurity, and the ability to effectively separate Sr-82 from contaminants such

as rubidium (Rb), selenium (Se), iron (Fe), chromium (Cr), and nickel (Ni).[3][5] The following

table summarizes the performance of various resins based on available data.
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Resin Type
Sr-82
Recovery
Yield (%)

Key
Impurity
Removal

Reported
Radiopurity
(%)

Elution
Conditions

Source

Chelex-100 97.2 ± 3.6

Sub-optimal

removal of

Rb and Se

Not specified 0.1 M HCl [3]

83
Effective Sr

isolation

>99%

(excluding Sr-

85)

α-

hydroxyisobut

yric acid

[6]

SNT (Sodium

Nonatitanate)
87.3 ± 6.3

Efficient

removal of

bulk RbCl

Not specified 0.1 M HCl [3]

pCST (poorly

Crystalline

Silicotitanate)

Used in

tandem with

SNT

Removes

remaining Rb

and Se

tracers

99.2 (for

SNT+pCST

process)

0.5 M NaOAc

at pH 2
[3]

Bio-Rex 70 Not specified
High Rb/Sr

separation
Not specified 2% NaCl [7]

Purolite S950 Not specified

High purity

product with

negligible Rb

and Fe

High

Dilute

ammonium

chloride

[5]

AG MP-50

Used as a

further

purification

step

Not specified High Not specified [5]

Sr spec™

Resin
Quantitative

Efficient

Rb/Sr and

Ca/Sr

separation

Not specified 0.05 M HNO3 [8]
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Detailed methodologies are essential for reproducing and comparing resin performance. The

following sections outline typical experimental protocols for Sr-82 purification using ion

exchange chromatography.

General Sr-82 Purification Workflow
The overall process for Sr-82 purification from a rubidium chloride target can be generalized

into several key steps, as illustrated in the following workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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